Cas no 1260677-71-1 (tert-butyl 4-oxobut-2-ynylcarbamate)

• Product Name: tert-butyl 4-oxobut-2-ynylcarbamate
• CAS No: 1260677-71-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1011211
• PubChem ID: 56924570
• Update Time: 2025-04-20

tert-butyl 4-oxobut-2-ynylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-oxobut-2-ynylcarbamate
• AKOS015855247
• 1260677-71-1
• SCHEMBL2558818
• tert-butyl N-(4-oxobut-2-ynyl)carbamate
• TERT-BUTYL N-(4-OXOBUT-2-YN-1-YL)CARBAMATE

• MDL： MFCD11976756
• Inchi： 1S/C9H13NO3/c1-9(2,3)13-8(12)10-6-4-5-7-11/h7H,6H2,1-3H3,(H,10,12)
• InChI Key： SDJHHTQZOPPKMJ-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų